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Compound of Interest

Compound Name:
2-Amino-4-methoxy-4-oxobutanoic

acid hydrochloride

CAS No.: 1835-52-5

Cat. No.: B555584

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of β-Methyl L-aspartate

hydrochloride (CAS: 16856-13-6)

Introduction
β-Methyl L-aspartate hydrochloride (CAS No. 16856-13-6) is a protected form of the

nonessential amino acid, L-Aspartic acid.[1][2] As a key derivative, it serves as a versatile

building block and intermediate in the synthesis of a wide range of complex organic molecules,

including neuroactive agents and enzyme inhibitors.[3][4] Its utility in research and

pharmaceutical development stems from the selective protection of the side-chain carboxylic

acid as a methyl ester, allowing for regioselective reactions at the α-amino and α-carboxylic

acid moieties.

This guide provides a comprehensive overview of the core physicochemical properties of β-

Methyl L-aspartate hydrochloride. It is intended for researchers, chemists, and drug

development professionals who require a deep technical understanding of this compound for

applications in synthesis, analytical development, and formulation. The narrative moves beyond
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a simple recitation of data to explain the causality behind experimental observations and

analytical choices, ensuring a robust and practical understanding of the molecule's behavior.

Chemical Identity and Structure
Accurate identification is the foundation of all chemical research. The compound is

systematically named (2S)-2-amino-4-methoxy-4-oxobutanoic acid hydrochloride.[5][6][7]

Key identifiers are summarized below.

Identifier Value Source(s)

CAS Number 16856-13-6 [8][9][10]

Molecular Formula C₅H₁₀ClNO₄ or C₅H₉NO₄·HCl [9][10][11][12]

Molecular Weight 183.59 g/mol [4][10][11][12]

IUPAC Name
(2S)-2-amino-4-methoxy-4-

oxobutanoic acid;hydrochloride
[5][6][7]

Synonyms

L-Aspartic acid β-methyl ester

hydrochloride, H-Asp(OMe)-

OH·HCl

[4][9][13]

InChI Key
QRBMPUYOGOCYDJ-

DFWYDOINSA-N
[10][11][12]

Canonical SMILES COC(=O)CC(=O)O.Cl [4][10]

EC Number 240-880-5 [5][10][11]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, reactivity, and

potential applications. β-Methyl L-aspartate hydrochloride presents as a white to off-white

crystalline solid or powder at room temperature.[1][2][3][4]
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Property Value Notes Source(s)

Appearance

White to almost white

crystalline

solid/powder

--- [1][2][3][4]

Melting Point 191-193°C

Some sources

indicate a wider range

(190-207°C) or

decomposition at

193°C. This variation

may reflect

differences in purity or

analytical method.

[1][8][9]

Boiling Point 301.7°C at 760 mmHg Predicted value. [8][11]

Flash Point 136.3°C --- [8][11][13]

Density 1.299 g/cm³ Predicted value. [11]

Vapor Pressure
0.000242 mmHg at

25°C
Predicted value. [11]

Hygroscopicity
Exhibits hygroscopic

properties

Qualitative

observation. It is

crucial to store the

material under dry

conditions to prevent

water absorption,

which can impact

sample weight

accuracy and stability.

[3]

XLogP3 0.46

Predicted value

indicating good

hydrophilicity.

[11]

Solubility Profile
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The solubility of a compound is critical for its use in reactions, formulations, and analytical

testing. As an amino acid hydrochloride salt, the compound exhibits good solubility in polar

solvents.

Solvent Solubility Notes Source(s)

Water Soluble

The ionic nature of the

hydrochloride salt and

the polar functional

groups contribute to

its aqueous solubility.

[3][14]

DMSO
Soluble (18.36

mg/mL)

Sonication may be

required to achieve

full dissolution at

higher concentrations.

[1][2][4]

Other Organic

Solvents

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, Acetone

Broad solubility in

common polar organic

solvents enhances its

utility in synthesis.

[1][2]

Spectroscopic Profile
Spectroscopic analysis is essential for confirming the structure and purity of a compound.

Nuclear Magnetic Resonance (¹H NMR)
Proton NMR provides definitive confirmation of the molecular structure. A reported spectrum in

DMSO-d₆ is consistent with the expected structure.[2]

¹H NMR (300 MHz, DMSO-d₆):

δ 4.31-4.35 (m, 1H): This multiplet corresponds to the α-proton (CHN), adjacent to the

chiral center.

δ 3.78 (s, 3H): The sharp singlet is characteristic of the three protons of the methyl ester

(OCH₃).
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δ 3.05 (dd, J = 3.4, 4.7 Hz, 2H): This doublet of doublets represents the two diastereotopic

β-protons (CH₂).

Expertise & Experience: The use of DMSO-d₆ as a solvent is common for polar molecules like

amino acid salts. The acidic and amine protons are likely to exchange with residual water in the

solvent or appear as a broad peak, and were not reported in this dataset.

Infrared (IR) Spectroscopy
While specific experimental data was not found in the provided sources, the expected IR

absorption bands can be predicted based on the functional groups present:

~3100-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid and N-H stretch of the

ammonium salt.

~1735 cm⁻¹ (strong): C=O stretch of the methyl ester.

~1710 cm⁻¹ (strong): C=O stretch of the carboxylic acid.

~1600 cm⁻¹: N-H bend of the primary amine.

~1200 cm⁻¹: C-O stretch of the ester and carboxylic acid.

Mass Spectrometry (MS)
The expected mass spectrum would show a molecular ion peak corresponding to the free base

(C₅H₉NO₄) upon loss of HCl.

Expected [M+H]⁺: 148.05 m/z.

Fragmentation: Key fragmentation pathways would likely involve the loss of the methoxy

group (-OCH₃) or the entire methoxycarbonyl group (-COOCH₃) from the parent ion.

Synthesis and Analytical Methodologies
A robust understanding of a compound requires knowledge of its synthesis and the methods

used to verify its purity and identity.
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General Synthesis Protocol
A common laboratory-scale synthesis involves the Fischer esterification of L-Aspartic acid.[1][2]

Reactants

Process

L-Aspartic Acid

1. Add L-Aspartic Acid to
SOCl₂ in Methanol at -10°C

Thionyl Chloride (SOCl₂) Anhydrous Methanol

2. Stir at Room Temperature
for 2 hours

3. Add Diethyl Ether to
precipitate product

4. Filter and wash solid
with Diethyl Ether

Product:
β-Methyl L-aspartate hydrochloride

(White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of β-Methyl L-aspartate hydrochloride.

Step-by-Step Protocol:
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Reaction Setup: In a suitable reaction vessel, add anhydrous methanol (26 mL). Cool the

methanol to -10°C using an appropriate cooling bath.[1][2]

Reagent Addition: Slowly add thionyl chloride (3.8 mL, 41.2 mmol) to the cold methanol.

Trustworthiness: This step is exothermic and generates HCl in situ, which is the catalyst for

the esterification and also forms the final hydrochloride salt. The slow addition and cooling

are critical for safety and reaction control.

Substrate Addition: To the acidic methanol solution, slowly add L-aspartic acid (5 g, 37.6

mmol).[1][2]

Reaction: Allow the mixture to warm to room temperature and stir continuously for 2 hours.[1]

[2]

Precipitation: Add diethyl ether (75 mL) to the reaction mixture. Diethyl ether acts as an anti-

solvent, causing the polar product to precipitate out of the less polar solution.[1][2]

Isolation: Collect the resulting white solid by filtration.

Washing: Wash the collected solid with two portions of diethyl ether (50 mL each) to remove

any unreacted starting materials or byproducts.[1][2]

Drying: Dry the final product under vacuum to yield (S)-aspartic acid-β-methyl ester

hydrochloride. The reported yield is approximately 85%.[1][2]

Purification
For achieving high purity, recrystallization is a standard method.

Protocol: Recrystallise the compound from methanol by the addition of anhydrous diethyl

ether.[1][2] This process relies on the principle that the compound is soluble in methanol but

insoluble in diethyl ether, allowing for the controlled precipitation of pure crystals.

Proposed Purity Assessment by HPLC
While a specific HPLC method is not detailed in the search results, a standard approach for

analyzing this polar, non-chromophoric compound can be proposed.
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Sample Preparation
(Dissolve in Mobile Phase) HPLC Injection Separation on

C18 Reversed-Phase Column
Detection

(ELSD or CAD)
Data Analysis

(Purity Calculation)

Click to download full resolution via product page

Caption: General workflow for HPLC purity analysis.

Rationale: The compound lacks a strong UV chromophore, making standard UV detection

challenging for trace-level impurity analysis. Therefore, a universal detector like an

Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is

recommended. A reversed-phase C18 column is a versatile starting point.

Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile

with 0.1% formic acid (Mobile Phase B). The acid improves peak shape for the amine and

carboxylic acid functionalities.

Detector: ELSD or CAD. These detectors are mass-based and do not require a

chromophore, making them ideal for this type of analyte.

Validation: The method would require validation according to ICH guidelines, assessing

parameters such as specificity, linearity, accuracy, precision, and limit of detection (LOD) and

quantification (LOQ).

Safety, Storage, and Handling
Proper handling and storage are paramount for ensuring user safety and maintaining the

integrity of the compound.

Hazard Identification
The compound is classified as an irritant.[5]

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]
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H335: May cause respiratory irritation.[5]

Precautionary Statements:

P261: Avoid breathing dust.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Storage and Handling
Storage Temperature: Long-term storage at -20°C is consistently recommended by suppliers.

[1][4][8][9][10][11]

Conditions: Store in a tightly-closed container in a dry, well-ventilated area.[5] Storing under

an inert atmosphere is also advised to protect against moisture and potential degradation.[2]

[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhaling dust.[5]

Conclusion
β-Methyl L-aspartate hydrochloride is a foundational building block in organic and medicinal

chemistry. This guide has synthesized critical data on its identity, physicochemical properties,

and spectroscopic profile. The provided protocols for synthesis and purification, coupled with

expert insights into analytical methodologies, offer a practical framework for professionals

working with this compound. Adherence to the outlined safety and storage protocols is

essential for ensuring the longevity of the material and the safety of laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.ambeed.com/products/beta-methyl-l-aspartate-hcl.html
https://www.ambeed.com/products/beta-methyl-l-aspartate-hcl.html
https://www.benchchem.com/product/b555584/docs#cas-number-16856-13-6-physicochemical-properties
https://www.benchchem.com/product/b555584/docs#cas-number-16856-13-6-physicochemical-properties
https://www.benchchem.com/product/b555584/docs#cas-number-16856-13-6-physicochemical-properties
https://www.benchchem.com/product/b555584/docs#cas-number-16856-13-6-physicochemical-properties
https://www.benchchem.com/product/b555584?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

